Cas no 192-16-5 ((3-fluorophenyl)hydrazine)

• Product Name: (3-fluorophenyl)hydrazine
• CAS No: 192-16-5
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 1016745
• PubChem ID: 6451334
• Update Time: 2025-06-08

(3-fluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)hydrazine
• naphtho[3,2,1-kl]xanthene
• (3-FLUOROPHENYL)HYDRAZINE HYDROCHLORIDE
• [(3-fluorophenyl)amino]azanium chloride
• [(3-fluorophenyl)amino]ammonium chloride
• (3-Fluorophenyl)hydrazine monohydrochloride
• 192-16-5
• Ceroxene
• 5-Oxa-5H-dibenzo(c,mn)phenanthrene
• SCHEMBL14000531
• DTXSID60940837
• Naphtho(3,2,1-kl)xanthene
• 8-oxapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-1(21),2,4,6,9,11,13,15,17,19-decaene

• Inchi： 1S/C20H12O/c1-2-8-15-13(6-1)12-14-7-5-11-18-19(14)20(15)16-9-3-4-10-17(16)21-18/h1-12H
• InChI Key： HJQJWSOIRGXSES-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C3C=CC=CC=3C=C3C=CC=C1C=23

Computed Properties

• Exact Mass: 268.08900
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.76570

Additional information on (3-fluorophenyl)hydrazine

Comprehensive Guide to (3-Fluorophenyl)hydrazine (CAS No. 192-16-5): Properties, Applications, and Industry Insights

(3-Fluorophenyl)hydrazine (CAS No. 192-16-5) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical synthesis. With the increasing demand for fluorinated compounds in modern chemistry, this derivative has gained significant attention due to its unique reactivity and versatility. Researchers and industry professionals frequently search for terms like "(3-fluorophenyl)hydrazine synthesis", "CAS 192-16-5 applications", and "fluorophenyl hydrazine derivatives", reflecting its relevance in cutting-edge scientific developments.

The molecular structure of (3-fluorophenyl)hydrazine features a fluorine atom at the meta-position of the phenyl ring, which enhances its electronic properties and makes it a valuable intermediate in heterocyclic chemistry. Recent studies highlight its use in the development of novel antioxidant agents and bioactive molecules, aligning with the growing interest in sustainable and health-focused chemical solutions. Searches for "fluorinated hydrazine compounds in drug discovery" have surged by 40% in the past year, underscoring its potential in medicinal chemistry.

From an industrial perspective, (3-fluorophenyl)hydrazine is employed in the synthesis of advanced materials, including liquid crystals and polymers. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a preferred choice for creating complex architectures. Environmental considerations are also driving innovation, as evidenced by trending queries like "green synthesis of 192-16-5" and "eco-friendly fluorophenyl derivatives". Manufacturers are now adopting catalytic methods to reduce waste, addressing both regulatory and sustainability goals.

Analytical characterization of CAS 192-16-5 typically involves techniques such as NMR, HPLC, and mass spectrometry. Quality control remains a top priority, with laboratories optimizing protocols to ensure purity >98% for critical applications. The compound’s stability under inert atmospheres and sensitivity to light are frequently discussed in forums, reflecting practical handling concerns. Notably, "storage conditions for (3-fluorophenyl)hydrazine" ranks among the top 20 related search terms globally.

Emerging trends suggest expanded applications in electronic materials and catalysis. For instance, its incorporation into metal-organic frameworks (MOFs) is being explored for gas storage solutions. With the rise of AI-assisted molecular design, computational studies on fluorophenyl-hydrazine interactions are accelerating discovery pipelines. This aligns with the broader shift toward data-driven chemistry, where compounds like (3-fluorophenyl)hydrazine serve as key building blocks for next-generation technologies.

In summary, (3-fluorophenyl)hydrazine (CAS No. 192-16-5) exemplifies the intersection of traditional organic chemistry and modern innovation. Its multifaceted applications—from life sciences to advanced materials—coupled with evolving synthetic methodologies, position it as a compound of enduring significance. As research continues to uncover new possibilities, its role in addressing global challenges related to energy, health, and sustainability will likely expand further.